Cas no 1804730-33-3 (2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine)
2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine
-
- Inchi: 1S/C7H2F2IN3O2/c8-6(9)3-1-4(10)5(2-11)12-7(3)13(14)15/h1,6H
- InChI Key: COSQRJKDMPCKSD-UHFFFAOYSA-N
- SMILES: IC1=C(C#N)N=C(C(C(F)F)=C1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 300
- XLogP3: 2.3
- Topological Polar Surface Area: 82.5
2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043038-1g |
2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine |
1804730-33-3 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine
2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine: An Overview of a Promising Compound in Medicinal Chemistry
2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine (CAS No. 1804730-33-3) is a highly versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
The molecular structure of 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine is composed of a pyridine ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 5-position, an iodo group at the 3-position, and a nitro group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.
One of the key aspects of 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine is its synthetic accessibility. Various synthetic routes have been developed to prepare this compound, each offering unique advantages in terms of yield, purity, and scalability. A common approach involves the sequential introduction of the substituents onto a pyridine scaffold. For instance, starting from 2-cyanopyridine, the difluoromethyl group can be introduced via a nucleophilic substitution reaction with difluoroiodomethane. Subsequently, the iodo and nitro groups can be added through selective halogenation and nitration reactions.
The biological activity of 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine has been extensively studied in recent years. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The unique combination of functional groups in 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine allows it to interact with these enzymes in a highly specific manner, leading to effective inhibition.
In addition to its enzymatic inhibition properties, 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine has also been explored for its potential as an antimicrobial agent. Research has demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic processes.
The pharmacokinetic properties of 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in preclinical models, making it a promising candidate for further development.
To further enhance the therapeutic potential of 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine, researchers are exploring various strategies for optimizing its chemical structure. These efforts include modifying the substituents on the pyridine ring to improve potency, selectivity, and pharmacokinetic properties. For instance, replacing the cyano group with other electron-withdrawing groups or introducing additional functional groups can lead to derivatives with enhanced biological activity.
In conclusion, 2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine (CAS No. 1804730-33-3) is a fascinating compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in the discovery and design of novel therapeutic agents.
1804730-33-3 (2-Cyano-5-(difluoromethyl)-3-iodo-6-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)